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Compound of Interest

3-Bromo-5-
Compound Name:
(trifluoromethyl)benzoic acid

cat. No.: B1278927

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(trifluoromethyl)benzoic acid is a versatile halogenated aromatic carboxylic acid.
Its structure, featuring both a bromine atom and a trifluoromethyl group, makes it a valuable
building block in various chemical syntheses. This compound is particularly significant as an
intermediate in the development of pharmaceuticals and agrochemicals, where the
trifluoromethyl group can enhance metabolic stability and bioactivity.[1] It also finds applications
in material science for creating advanced polymers and coatings with enhanced durability and
resistance.[1] This guide provides a comprehensive overview of its chemical properties,
synthesis, and spectral data.

Chemical and Physical Properties

The physical and chemical properties of 3-Bromo-5-(trifluoromethyl)benzoic acid are
summarized in the tables below. These properties are crucial for its handling, storage, and
application in experimental settings.

Table 1: General and Physical Properties
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Property Value Reference
CAS Number 328-67-6 [2][3]
Molecular Formula CsHaBrFs02 [2][3]
Molecular Weight 269.02 g/mol [2][3]
White to light yellow
Appearance
powder/crystal
Melting Point 133-137 °C
N ) 284.3 °C at 760 mmHg
Boiling Point .
(Predicted)
Density 1.8 g/cm3 (Predicted)
pKa 3.38 £ 0.10 (Predicted)
Solubility Information not available
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Property Value Reference
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Synthesis and Purification
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While a specific, detailed experimental protocol for the synthesis of 3-Bromo-5-
(trifluoromethyl)benzoic acid is not readily available in the cited literature, a general synthetic
approach can be inferred from procedures for analogous compounds, such as the synthesis of
3,5-bis(trifluoromethyl)benzoic acid.[4] The synthesis would likely involve the bromination of 3-
(trifluoromethyl)benzoic acid or the oxidation of a corresponding toluene derivative.

A plausible synthetic workflow is outlined below.
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General Synthetic Workflow

Starting Material
(e.g., 3-(trifluoromethyl)toluene)

Brz2, FeBrs

Bromination

Intermediate
(3-Bromo-5-(trifluoromethyl)toluene)

Oxidation

Crude Product
(3-Bromo-5-(trifluoromethyl)benzoic acid)

Purification

(Recrystallization)

Pure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-_trifluoromethyl_benzoic-acid
https://www.scbt.com/p/3-bromo-5-trifluoromethyl-benzoic-acid-328-67-6
https://patents.google.com/patent/US6489507B1/en
https://patents.google.com/patent/US6489507B1/en
https://www.benchchem.com/product/b1278927#3-bromo-5-trifluoromethyl-benzoic-acid-chemical-properties
https://www.benchchem.com/product/b1278927#3-bromo-5-trifluoromethyl-benzoic-acid-chemical-properties
https://www.benchchem.com/product/b1278927#3-bromo-5-trifluoromethyl-benzoic-acid-chemical-properties
https://www.benchchem.com/product/b1278927#3-bromo-5-trifluoromethyl-benzoic-acid-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278927?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

